N-[4-chloro-3-(trifluoromethyl)phenyl]-4-[2-(ethylamino)-6-methyl-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClF3N6O/c1-3-24-17-25-12(2)10-16(27-17)28-6-8-29(9-7-28)18(30)26-13-4-5-15(20)14(11-13)19(21,22)23/h4-5,10-11H,3,6-9H2,1-2H3,(H,26,30)(H,24,25,27)
• InChI Key: PFNYEWJUQSGJPV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C
• Molecular Formula: C19H22ClF3N6O
• Molecular Weight: 442.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves strategic modifications to enhance biological activity or physicochemical properties. For example, Palanki et al. (2000) conducted structure-activity relationship studies on a similar compound, aiming to improve oral bioavailability through modifications at various positions of the pyrimidine ring, utilizing solution-phase combinatorial methodology. Such endeavors highlight the intricate balance between structural modifications and biological activity, critical for optimizing potential therapeutic candidates (Palanki et al., 2000).

Molecular Structure Analysis

The molecular structure of chemical compounds plays a pivotal role in determining their chemical reactivity and physical properties. For instance, Arslan et al. (2010) synthesized a compound with a piperazine ring flanked by chloropyridazine and trifluoromethylphenyl rings, revealing its structure through X-ray crystallography. This analysis demonstrates the importance of structural elucidation in understanding compound properties and interactions (Arslan et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives can lead to a variety of compounds with significant biological activities. For example, reactions of 1-phenyl-7-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine with chloropropyl-piperazines resulted in N- and S-substituted derivatives, showcasing the versatility of piperazine derivatives in chemical synthesis and the potential for creating compounds with diverse biological activities (Malinka et al., 1991).

Safety and Hazards

The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Dam. 1, Resp. Sens. 1, Skin Irrit. 2, Skin Sens. 1, STOT SE 3. It’s recommended to handle it with appropriate safety measures.